Ethyl 3-chloro-6-(4-methoxyphenyl)pyridazine-4-carboxylate
Overview
Description
Pyridazine derivatives, such as the one you mentioned, are known to have good biological activity and have been widely studied in drug molecules . They are diverse in variety and structure, and show different biological activities and pharmacological properties .
Molecular Structure Analysis
The molecular structure of similar compounds is usually determined using spectroscopic techniques and confirmed using X-ray diffraction (XRD) . The optimized molecular crystal structures are determined on the basis of density functional theory (DFT) calculations .Chemical Reactions Analysis
The chemical reactions involving similar compounds are usually analyzed using various spectroscopic techniques .Physical and Chemical Properties Analysis
The physical and chemical properties of similar compounds are usually analyzed using various techniques, including infrared vibrational analysis .Scientific Research Applications
Synthesis of Derivatives
This compound serves as a key intermediate in the synthesis of novel heterocyclic compounds. For instance, it has been utilized in the creation of pyrazolo[3,4-c]pyridazine derivatives through cyclization with nucleophilic reagents, such as hydrazine hydrate or N-monosubstituted hydrazines. The structural confirmation of these novel compounds was achieved through elemental and spectral analyses, highlighting the compound's versatility in synthesizing structurally diverse derivatives (Zabska et al., 1998).
Mechanism of Action
Safety and Hazards
Future Directions
Given the wide variety of pyridazine derivatives and their diverse biological activities, there is significant potential for future research in this area . This could include the design and synthesis of new derivatives, as well as further studies on their biological activity and potential applications.
Properties
IUPAC Name |
ethyl 3-chloro-6-(4-methoxyphenyl)pyridazine-4-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13ClN2O3/c1-3-20-14(18)11-8-12(16-17-13(11)15)9-4-6-10(19-2)7-5-9/h4-8H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLAVCLPYMJMGMB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=NN=C1Cl)C2=CC=C(C=C2)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13ClN2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.72 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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